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Introduction

Crustacean Cardioactive Peptide (CCAP) is a highly conserved neuropeptide that plays a
pivotal role in the physiological regulation of various processes in arthropods. First isolated
from the pericardial organs of the shore crab, Carcinus maenas, its primary and most well-
known function is the stimulation of the heart rate, a cardioacceleratory effect.[1] However,
subsequent research has revealed its involvement in a multitude of other biological activities,
including the modulation of gut motility, regulation of molting (ecdysis), and neurohormonal
control.[1] This technical guide provides a comprehensive overview of the primary sequence
and structure of CCAP, details of its signaling pathways, and protocols for its study, aimed at

researchers and professionals in drug development.

Primary Sequence and Structure

CCAP is a cyclic nonapeptide with the following primary amino acid sequence: Pro-Phe-Cys-
Asn-Ala-Phe-Thr-Gly-Cys-NH2.[1] A defining structural feature of CCAP is the disulfide bridge
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formed between the cysteine residues at positions 3 and 9. This cyclic structure is crucial for its
biological activity. The C-terminus of the peptide is amidated, another common feature of
bioactive neuropeptides that protects against degradation by carboxypeptidases. The
systematic name for CCAP is PFCNAFTGC-NH2.

Quantitative Data

The biological activity of CCAP has been quantified in various assays, providing insights into its
potency and receptor interactions. The following tables summarize key quantitative data from
published studies.

Table 1: Receptor Activation by Crustacean Cardioactive

ide in Schi

Receptor EC50 (nM)[2]
Schgr-CCAPR-1 0.24
Schgr-CCAPR-2 0.18
Schgr-CCAPR-3 0.89

EC50 (Half-maximal effective concentration) values were determined using aequorin-based
bioluminescent response in CHO-WTAL11 cells expressing the respective receptors.[2]

Table 2: lllustrative Dose-Response of CCAP on
Crustacean Heart Rate

CCAP Concentration (M) Heart Rate Increase (%) (lllustrative)
10-10 15

10-9 40

10-8 75

10-7 120

10-6 150
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Note: This table presents illustrative data based on qualitative descriptions of CCAP's potent
cardioacceleratory effects. Actual values will vary depending on the species and experimental
conditions.

Signaling Pathway

CCAP exerts its physiological effects by binding to specific G protein-coupled receptors
(GPCRs) on the surface of target cells. Upon binding, the receptor undergoes a conformational
change, activating intracellular signaling cascades. The CCAP signaling pathway is known to
involve at least two major second messenger systems: cyclic adenosine monophosphate
(cAMP) and intracellular calcium (Ca2+). Activation of the CCAP receptor can lead to an
increase in intracellular cAMP levels through the activation of adenylyl cyclase, or an increase
in intracellular Ca2+ concentration, or both.[2] This dual signaling capability allows for a diverse
range of cellular responses in different target tissues.
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Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of CCAP

This protocol outlines the manual Fmoc/tBu-based solid-phase synthesis of CCAP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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